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Comparative Safety and Efficacy Profiles

The table below summarizes key safety and efficacy outcomes for SGLT2 inhibitors based on recent meta-

analyses and comparative studies.

Outcome Measure
Empagliflozin & Class
Effect

Comparative Findings (vs. other SGLT2i)

Cardiovascular
Mortality

Significant reduction [1] [2]. No significant difference in MACE (Major

Adverse Cardiovascular Events) rates among
canagliflozin, dapagliflozin, and empagliflozin

[3].

HHF (Hospitalization
for Heart Failure)

Significant reduction [1] [2]

[4].

Low-dose dapagliflozin (5mg) had a higher

HHF risk vs. empagliflozin; risk similar with
10mg dose [3].

Renal Composite
Outcome

Significant reduction in CKD
progression & kidney failure

risk [1] [5].

Class-wide benefit; no major differences
between agents reported [4] [5].
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Outcome Measure
Empagliflozin & Class
Effect

Comparative Findings (vs. other SGLT2i)

Genital Infections Known class effect;

increased risk [4].

Canagliflozin and dapagliflozin had a modestly

lower risk vs. empagliflozin [3].

Amputation &
Fracture Risk

No significant association

[1].

-

Volume Depletion Known class effect; requires

monitoring [4].

-

Diabetic
Ketoacidosis (DKA)

Known class effect; rare risk

[4].

-

Detailed Methodologies of Cited Studies

To assess the validity and applicability of this data, it is critical to understand how it was generated.

Large-Scale Meta-Analysis (2025): A systematic review and meta-analysis of 13 randomized

controlled trials (RCTs) involving 92,920 patients was conducted to evaluate SGLT2 inhibitors' effects
on cardiovascular, renal, and safety outcomes [1].

Data Sources: PubMed, Cochrane Library, MEDLINE from inception to September 2023.
Statistical Analysis: Used a random-effects model in Review Manager. Dichotomous

outcomes were evaluated with risk ratios (RR), and continuous outcomes with mean
differences, both with 95% confidence intervals. Heterogeneity was assessed using the I²
statistic [1].

Comparative Observational Study (2025): A real-world study compared the effectiveness and

safety of individual SGLT2 inhibitors using U.S. claims data.
Cohort: Approximately 658,000 adults with type 2 diabetes newly prescribed canagliflozin or

dapagliflozin, compared to empagliflozin.
Analysis: Adjusted hazard ratios (HR) were calculated for various cardiovascular and safety

events, providing head-to-head comparisons in a real-world setting [3].
FDA-Indications & Mechanistic Review: Data on approved indications and class-wide safety

considerations were synthesized from the NCBI StatPearls database, a recognized authoritative
source [4].
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Visualizing the Safety Evidence Workflow

The following diagram illustrates the process for generating high-level evidence on drug safety, as used in

the studies cited above.
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Key Conclusions for Professionals

For researchers and drug development professionals, the evidence supports several core conclusions:

Class-Wide Cardiorenal Benefits: The most profound safety advantage of empagliflozin and other

SGLT2 inhibitors is their consistent and significant reduction in cardiovascular and renal morbidity and
mortality, which now forms the cornerstone of their therapeutic value [1] [5] [4].

Generally Homogeneous Safety Profile: The safety profiles across the class are largely similar. The
choice between agents for cardiorenal protection can often be based on dosing (e.g., using

dapagliflozin 10mg over 5mg for heart failure) and specific FDA-approved indications rather than
major efficacy or safety differentials [3] [4].

Established and Manageable Risks: The key adverse effects (genital infections, volume depletion,
DKA) are well-defined, predictable, and can be mitigated through appropriate patient selection,

education, and monitoring [4].

Need Custom Synthesis?
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References

1. A Systematic Review and Meta-Analysis of 92 920 Patients [pmc.ncbi.nlm.nih.gov]

2. Empagliflozin and Cardiovascular Outcomes: A Systematic ... [pubmed.ncbi.nlm.nih.gov]

3. SGLT-2 Showdown - Which In This Drug Class Are Best? [journalfeed.org]

4. Sodium-Glucose Transport 2 (SGLT2) Inhibitors - NCBI - NIH [ncbi.nlm.nih.gov]

5. SGLT2 Inhibitors and Kidney Outcomes by Glomerular ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [empagliflozin safety profile comparison SGLT2 inhibitors].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548751#empagliflozin-safety-profile-comparison-sglt2-

inhibitors]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s548751?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12214313/
https://pubmed.ncbi.nlm.nih.gov/41203232/
https://www.ncbi.nlm.nih.gov/books/NBK576405/
https://journalfeed.org/article-a-day/2025/sglt-2-showdown-which-in-this-drug-class-are-best/
https://www.ncbi.nlm.nih.gov/books/NBK576405/
https://www.ncbi.nlm.nih.gov/books/NBK576405/
https://www.smolecule.com/products/s548751?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12214313/
https://pubmed.ncbi.nlm.nih.gov/40955256/
https://journalfeed.org/article-a-day/2025/sglt-2-showdown-which-in-this-drug-class-are-best/
https://www.ncbi.nlm.nih.gov/books/NBK576405/
https://pubmed.ncbi.nlm.nih.gov/41203232/
https://www.smolecule.com/products/b548751#empagliflozin-safety-profile-comparison-sglt2-inhibitors
https://www.smolecule.com/products/b548751#empagliflozin-safety-profile-comparison-sglt2-inhibitors
https://www.smolecule.com/products/b548751#empagliflozin-safety-profile-comparison-sglt2-inhibitors
https://www.smolecule.com/products/b548751#empagliflozin-safety-profile-comparison-sglt2-inhibitors
https://www.smolecule.com/products/s548751?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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